[2-(furan-2-yl)-1H-benzimidazol-1-yl]acetic acid

• IUPAC Name: 2-[2-(furan-2-yl)benzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C13H10N2O3/c16-12(17)8-15-10-5-2-1-4-9(10)14-13(15)11-6-3-7-18-11/h1-7H,8H2,(H,16,17)
• InChI Key: YGKVEBIWOASSTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2CC(=O)O)C3=CC=CO3
• Molecular Formula: C13H10N2O3
• Molecular Weight: 242.23 g/mol

Description

“[2-(furan-2-yl)-1H-benzimidazol-1-yl]acetic acid” is a heterocyclic compound. It is also known as 2-Furanacetic acid. The empirical formula is C6H6O3. The CAS number is 2745-26-8. The molecular weight is 126.11.

Synthesis Analysis

The synthesis of “[2-(furan-2-yl)-1H-benzimidazol-1-yl]acetic acid” and its derivatives has been reported in several studies. For instance, Yurttas et al. developed 2-((1-((4-substituted phenyl) amino)-4,5-dimethyl-1H-imidazol-2-yl)thio)-N-(6-substitutedbenzo[d]thiazol-2-yl)acetamide.

Molecular Structure Analysis

The molecular structure of “[2-(furan-2-yl)-1H-benzimidazol-1-yl]acetic acid” has been analyzed in several studies. For instance, the DFT calculated C-H stretching mode of the titled molecule was found at 3052 cm −1 with 81% PED.

Chemical Reactions Analysis

The chemical reactions involving “[2-(furan-2-yl)-1H-benzimidazol-1-yl]acetic acid” have been studied. For example, the stoichiometry of the complex formed was identified by the Job’s continuous variation method by plotting the mole fraction vs. changes in the fluorescence intensity at 390 nm.

Physical And Chemical Properties Analysis

The physical and chemical properties of “[2-(furan-2-yl)-1H-benzimidazol-1-yl]acetic acid” have been analyzed. For instance, it is a solid form with a melting point of 64-69 °C.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have gained prominence in medicinal chemistry due to their remarkable therapeutic efficacy. Researchers have been inspired to create innovative antibacterial agents using furan-based structures. . . Further studies on furan derivatives may lead to the development of more effective and secure antimicrobial agents.

Anti-Ulcer Properties

Furan compounds, including our target molecule, have been investigated for their anti-ulcer effects. .

Antiviral Potential

Furan derivatives have shown promise as antiviral agents. While specific studies on our compound are limited, the broader class of furans has demonstrated activity against various viruses. .

Anti-Inflammatory and Analgesic Effects

Furan-containing compounds exhibit anti-inflammatory and analgesic properties. .

Anticancer Activity

Furan derivatives have been explored for their anticancer potential. Although data on our specific compound are scarce, furans have shown activity against cancer cell lines. .

Diuretic and Muscle Relaxant Properties

Furan compounds, including our target molecule, have been studied for their diuretic and muscle relaxant effects. .

Safety And Hazards

“[2-(furan-2-yl)-1H-benzimidazol-1-yl]acetic acid” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity - dusts and mists, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs are the respiratory system.

Future Directions

The future directions for the research and development of “[2-(furan-2-yl)-1H-benzimidazol-1-yl]acetic acid” and its derivatives could involve further exploration of their biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. Additionally, the development of new synthetic routes and the design of novel derivatives could be potential areas of future research.